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Compound of Interest

Compound Name: Isavuconazonium

Cat. No.: B1236616

For Researchers, Scientists, and Drug Development Professionals

This application note provides a detailed overview and protocols for the in vitro susceptibility
testing of isavuconazonium, the prodrug of isavuconazole, in accordance with the Clinical and
Laboratory Standards Institute (CLSI) guidelines. Isavuconazole is a broad-spectrum triazole
antifungal agent effective against a range of yeasts and molds. Accurate susceptibility testing is
crucial for clinical decision-making, epidemiological surveillance, and drug development. This
document outlines the standardized methodologies for determining the minimum inhibitory
concentrations (MICs) of isavuconazole against clinically relevant fungal isolates.

Mechanism of Action

Isavuconazole targets the fungal cell membrane by inhibiting the enzyme lanosterol 14a-
demethylase, which is encoded by the CYP51 gene. This enzyme is a critical component of the
ergosterol biosynthesis pathway. By blocking this step, isavuconazole disrupts the production
of ergosterol, an essential component for fungal cell membrane integrity. The depletion of
ergosterol and the accumulation of toxic sterol precursors lead to impaired membrane function
and ultimately inhibit fungal growth.[1][2][3]

A diagram illustrating the mechanism of action of isavuconazole within the ergosterol
biosynthesis pathway is provided below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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